Cas no 1361532-67-3 (3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361532-67-3
• MF: C₁₃H₅Cl₆F
• MW: 392.895201444626
• CID: 4995323
• Update Time: 2025-07-13

3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H5Cl6F/c14-4-5-1-6(3-7(20)2-5)8-9(15)11(17)13(19)12(18)10(8)16/h1-3H,4H2
• InChI Key： UFTWFZSIQLQMRN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=C(CCl)C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 7.2
• Topological Polar Surface Area: 0

Additional information on 3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl

3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361532-67-3): A Comprehensive Overview

3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361532-67-3) is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloromethyl group and a fluoro substituent on a highly chlorinated biphenyl backbone. The intricate arrangement of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of interest for various applications.

The pentachlorobiphenyl core of this compound is particularly noteworthy due to its high degree of chlorination. This feature contributes to the compound's stability and resistance to degradation, which can be advantageous in certain industrial and research settings. However, it also raises important considerations regarding environmental impact and safety, which are continuously being evaluated in ongoing studies.

Recent research has focused on the potential applications of 3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl in the development of novel materials and pharmaceuticals. One area of particular interest is its use as an intermediate in the synthesis of advanced polymers and coatings. The chloromethyl group provides a reactive site for further chemical modifications, enabling the creation of tailored materials with specific properties such as enhanced thermal stability or improved mechanical strength.

In the pharmaceutical sector, the unique structure of this compound has sparked interest in its potential as a lead molecule for drug discovery. The presence of the fluoro substituent can influence the compound's pharmacokinetic and pharmacodynamic properties, potentially enhancing its efficacy or reducing side effects. Preliminary studies have shown that derivatives of 3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl exhibit promising activity against certain microbial pathogens and cancer cells.

The environmental fate and behavior of 3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl are also subjects of ongoing research. Due to its high degree of chlorination and structural complexity, this compound can persist in the environment for extended periods. Studies have been conducted to assess its bioaccumulation potential and ecotoxicological effects on various organisms. These findings are crucial for developing strategies to manage and mitigate any potential environmental risks associated with its use.

In terms of synthesis, several methods have been reported for the preparation of 3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl. These methods typically involve multi-step reactions that include chlorination and fluorination processes. Advances in synthetic chemistry have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

The safety profile of 3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl is another critical aspect that has been extensively studied. Toxicological assessments have been conducted to evaluate its potential health effects on humans and animals. While preliminary data suggest that it may pose some risks under certain conditions, stringent safety protocols are in place to ensure its responsible handling and use.

In conclusion, 3'-(Chloromethyl)-5'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS No. 1361532-67-3) is a multifaceted compound with a wide range of potential applications in materials science and pharmaceutical research. Its unique molecular structure provides a foundation for further exploration and innovation in these fields. As research continues to advance our understanding of this compound's properties and behavior, it is likely to play an increasingly important role in future developments.